Cas no 67304-67-0 (3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo3,4-dpyrimidine-4,6-dione)

• Product Name: 3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo3,4-dpyrimidine-4,6-dione
• CAS No: 67304-67-0
• MF: C₇H₉N₅O₂
• MW: 195.178660154343
• MDL: MFCD20698289
• CID: 4129544
• PubChem ID: 12458446
• Update Time: 2025-10-12

3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo3,4-dpyrimidine-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione, 3-amino-5,7-dimethyl-
• 3-amino-5,7-dimethyl-2H-pyrazolo[3,4-d]pyrimidine-4,6-dione
• 3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione
• AKOS022644953
• EN300-218170
• 3-amino-5,7-dimethyl-2H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione
• Z2168496092
• F83171
• STL221594
• 67304-67-0
• CS-0239724
• AKOS022644954
• SCA30467
• 3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo3,4-dpyrimidine-4,6-dione

• MDL： MFCD20698289
• Inchi： 1S/C7H9N5O2/c1-11-5-3(4(8)9-10-5)6(13)12(2)7(11)14/h1-2H3,(H3,8,9,10)
• InChI Key： DBOGCXGDFZVKCG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N)NN=C2N(C)C(N1C)=O

Computed Properties

• Exact Mass: 195.07562455g/mol
• Monoisotopic Mass: 195.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 95.3Ų

Additional information on 3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo3,4-dpyrimidine-4,6-dione

Recent Advances in the Study of 3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione (CAS: 67304-67-0)

The compound 3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione (CAS: 67304-67-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, belonging to the pyrazolopyrimidine class, exhibits unique structural features that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its potential as a key scaffold in pharmaceutical research.

One of the most notable advancements in the study of this compound is its role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that 3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione can selectively inhibit specific kinase targets, offering a potential pathway for the development of novel therapeutics. The compound's ability to modulate kinase activity has been validated through in vitro and in vivo studies, highlighting its efficacy and specificity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an anti-inflammatory agent. Studies have shown that it can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular models. This anti-inflammatory activity is attributed to the compound's interaction with key signaling pathways, including the NF-κB and MAPK pathways. These findings suggest that 3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione could be further developed for the treatment of chronic inflammatory conditions.

The synthesis of this compound has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield, purity, and scalability, making it more accessible for further pharmacological studies. For instance, a recent study published in the Journal of Medicinal Chemistry reported a streamlined, one-pot synthesis method that significantly reduces the number of steps and increases overall efficiency. Such advancements are crucial for facilitating the compound's transition from the laboratory to clinical applications.

Despite these promising developments, challenges remain in the optimization of 3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione for therapeutic use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's unique structural and functional properties continue to make it a valuable subject of study in the quest for new and effective treatments.

In conclusion, the recent research on 3-amino-5,7-dimethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione (CAS: 67304-67-0) underscores its potential as a versatile scaffold in drug discovery. Its kinase inhibitory and anti-inflammatory activities, coupled with advancements in synthetic methodologies, position it as a promising candidate for future therapeutic development. Continued exploration of its pharmacological properties and optimization strategies will be essential to fully realize its clinical potential.